Cas no 2144347-67-9 (tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate
• CAS No: 2144347-67-9
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 5685360
• PubChem ID: 69109042
• Update Time: 2025-05-24

tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-fluoro-5-methylphenyl)-2-hydroxyethyl]carbamate
• SCHEMBL4598082
• 2144347-67-9
• EN300-2465373
• tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C14H20FNO3/c1-9-5-6-11(15)10(7-9)12(17)8-16-13(18)19-14(2,3)4/h5-7,12,17H,8H2,1-4H3,(H,16,18)
• InChI Key： IZEKHWBIFRVCDI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate

Research Brief on tert-Butyl N-2-(2-Fluoro-5-Methylphenyl)-2-Hydroxyethylcarbamate (CAS: 2144347-67-9)

The compound tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate (CAS: 2144347-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its potential as a building block for novel therapeutics, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of selective kinase inhibitors. The researchers utilized tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate as a precursor to synthesize a series of small molecules with high affinity for tyrosine kinase receptors. The study demonstrated that the fluorine and methyl substitutions on the phenyl ring significantly enhanced the binding affinity and selectivity of the resulting inhibitors, offering promising avenues for targeted cancer therapies.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative disease research. A recent preprint on BioRxiv detailed its use in the synthesis of neuroprotective agents. The hydroxyl and carbamate functional groups were found to facilitate blood-brain barrier penetration, making it a valuable scaffold for central nervous system (CNS)-targeted drugs. Preliminary in vitro assays showed that derivatives of this compound exhibited potent activity against oxidative stress-induced neuronal damage.

From a synthetic chemistry perspective, tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate has been the subject of optimization studies. A 2024 paper in Organic Process Research & Development reported a scalable and cost-effective synthesis route for this intermediate, achieving a yield of over 85% with minimal byproducts. The authors emphasized the importance of this advancement for large-scale pharmaceutical production, particularly in the context of personalized medicine.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic profile require further investigation. Ongoing research aims to address these gaps, with a focus on improving its pharmacokinetic properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical applications.

In conclusion, tert-butyl N-2-(2-fluoro-5-methylphenyl)-2-hydroxyethylcarbamate (CAS: 2144347-67-9) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from oncology to neurology, underpinned by robust synthetic methodologies and growing biological evidence. Future studies will likely explore its potential in combination therapies and precision medicine, solidifying its role in the next generation of pharmaceuticals.